3-Hydroxyfluorene
3-Hydroxyfluorene
3-Hydroxyfluorene belongs to the class of organic compounds known as fluorenes. Fluorenes are compounds containing a fluorene moiety, which consists of two benzene rings connected through either a cyclopentane, cyclopentene, or cyclopenta-1, 3-diene. 3-Hydroxyfluorene is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Hydroxyfluorene has been primarily detected in urine. Within the cell, 3-hydroxyfluorene is primarily located in the membrane (predicted from logP). 3-Hydroxyfluorene is a potentially toxic compound.
3-Hydroxyfluorene is a member of fluorenes.
3-Hydroxyfluorene is a member of fluorenes.
Brand Name:
Vulcanchem
CAS No.:
6344-67-8
VCID:
VC20850893
InChI:
InChI=1S/C13H10O/c14-11-6-5-10-7-9-3-1-2-4-12(9)13(10)8-11/h1-6,8,14H,7H2
SMILES:
C1C2=C(C=C(C=C2)O)C3=CC=CC=C31
Molecular Formula:
C13H10O
Molecular Weight:
182.22 g/mol
3-Hydroxyfluorene
CAS No.: 6344-67-8
Cat. No.: VC20850893
Molecular Formula: C13H10O
Molecular Weight: 182.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Hydroxyfluorene belongs to the class of organic compounds known as fluorenes. Fluorenes are compounds containing a fluorene moiety, which consists of two benzene rings connected through either a cyclopentane, cyclopentene, or cyclopenta-1, 3-diene. 3-Hydroxyfluorene is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Hydroxyfluorene has been primarily detected in urine. Within the cell, 3-hydroxyfluorene is primarily located in the membrane (predicted from logP). 3-Hydroxyfluorene is a potentially toxic compound. 3-Hydroxyfluorene is a member of fluorenes. |
|---|---|
| CAS No. | 6344-67-8 |
| Molecular Formula | C13H10O |
| Molecular Weight | 182.22 g/mol |
| IUPAC Name | 9H-fluoren-3-ol |
| Standard InChI | InChI=1S/C13H10O/c14-11-6-5-10-7-9-3-1-2-4-12(9)13(10)8-11/h1-6,8,14H,7H2 |
| Standard InChI Key | PVUBSZGNXLNTLX-UHFFFAOYSA-N |
| SMILES | C1C2=C(C=C(C=C2)O)C3=CC=CC=C31 |
| Canonical SMILES | C1C2=C(C=C(C=C2)O)C3=CC=CC=C31 |
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